Cas no 1803736-92-6 (2,3-Dimethyl-4-(trifluoromethyl)anisole)

• Product Name: 2,3-Dimethyl-4-(trifluoromethyl)anisole
• CAS No: 1803736-92-6
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5003917
• Update Time: 2025-05-20

2,3-Dimethyl-4-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-(trifluoromethyl)anisole

• Inchi： 1S/C10H11F3O/c1-6-7(2)9(14-3)5-4-8(6)10(11,12)13/h4-5H,1-3H3
• InChI Key： LHPAQQPWNNKDIC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C)=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dimethyl-4-(trifluoromethyl)anisole

Introduction to 2,3-Dimethyl-4-(trifluoromethyl)anisole (CAS No. 1803736-92-6)

2,3-Dimethyl-4-(trifluoromethyl)anisole, identified by the Chemical Abstracts Service Number (CAS No.) 1803736-92-6, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of methoxybenzenes with additional methyl and trifluoromethyl substituents, which endow it with unique electronic and steric properties. The presence of the trifluoromethyl group, in particular, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the development of bioactive molecules.

The structural features of 2,3-Dimethyl-4-(trifluoromethyl)anisole contribute to its versatility as a building block in synthetic chemistry. The electron-withdrawing nature of the trifluoromethyl group influences its reactivity, enabling it to participate in various chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalizations. These properties make it a useful precursor for constructing more complex scaffolds found in pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their improved pharmacokinetic profiles. 2,3-Dimethyl-4-(trifluoromethyl)anisole has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating analogs of kinase inhibitors, where the trifluoromethyl group plays a crucial role in enhancing binding affinity and selectivity. The methyl groups at the 2- and 3-positions further modulate the compound's shape and interactions with biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2,3-Dimethyl-4-(trifluoromethyl)anisole is its potential application in drug discovery programs targeting neurological disorders. Researchers have leveraged its scaffold to develop novel compounds with enhanced penetration through the blood-brain barrier. The combination of lipophilicity imparted by the trifluoromethyl group and the rigid aromatic core provides an optimal balance for central nervous system (CNS) drug delivery. Preliminary computational studies suggest that derivatives of this compound exhibit favorable pharmacokinetic properties, including reduced metabolic clearance rates.

The synthesis of 2,3-Dimethyl-4-(trifluoromethyl)anisole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and methylation steps. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact associated with traditional synthetic approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorinated moieties with high regioselectivity.

The spectroscopic and analytical characterization of 2,3-Dimethyl-4-(trifluoromethyl)anisole is critical for ensuring its purity and identity before further application. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H and 19F NMR, provides detailed information about the molecular structure and environment of fluorine atoms. High-resolution mass spectrometry (HRMS) confirms the molecular weight and detects any impurities or isomers that may be present. These analytical techniques are essential for meeting regulatory standards in pharmaceutical manufacturing.

The growing interest in 2,3-Dimethyl-4-(trifluoromethyl)anisole has also spurred innovation in green chemistry approaches. Researchers are exploring solvent-free reactions and biocatalytic methods to minimize waste generation while maintaining high yields. Additionally, computational modeling techniques are being used to predict reaction outcomes and optimize synthetic pathways before experimental validation. Such advancements align with global efforts to promote sustainable chemical practices.

In conclusion,2,3-Dimethyl-4-(trifluoromethyl)anisole (CAS No. 1803736-92-6) represents a significant asset in modern chemical synthesis and drug development. Its unique structural features offer advantages in medicinal chemistry applications, particularly for designing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in both academic and industrial settings.